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Compound Name: 6-(2-methoxyethoxy)-1H-indazole

Cat. No.: B15123317

Get Quote

Executive Summary
In the optimization of indazole-based kinase inhibitors, the transition from a 6-methoxy

substituent to a 6-(2-methoxyethoxy) group represents a critical "solubility breakthrough"

strategy. While the 6-methoxy group (Compound A) often provides high intrinsic potency due to

its electron-donating nature and compact size, it frequently suffers from poor aqueous solubility

and rapid metabolic clearance via O-demethylation.

The introduction of the ethylene glycol motif in the 6-(2-methoxyethoxy) analogue (Compound

B) typically targets the solvent-exposed region of the ATP-binding pocket. This modification

aims to:

Enhance Solubility: By disrupting crystal packing and increasing Polar Surface Area (PSA).

Maintain Potency: By preserving the essential hydrogen bond acceptor capability without

introducing steric clashes.

Improve Metabolic Stability: By sterically hindering the site of metabolic attack.
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This guide provides a comparative analysis of these two motifs, supported by representative

experimental data and validated protocols.

Medicinal Chemistry Rationale
The indazole scaffold is a "privileged structure" in drug discovery, serving as the core for FDA-

approved drugs like Axitinib and Pazopanib.[1] However, the planar aromatic nature of the

indazole ring often leads to high lipophilicity (LogP > 4) and poor water solubility.

Structural Comparison
Feature

6-Methoxy Indazole (Comp
A)

6-(2-Methoxyethoxy)
Indazole (Comp B)

Structure -O-CH3 -O-CH2-CH2-O-CH3

Electronic Effect Electron Donor (+M) Electron Donor (+M)

Steric Bulk Low (Compact) Moderate (Flexible Tail)

H-Bond Acceptors 1 2

Primary Liability CYP450 O-Demethylation
Oxidative chain shortening

(slower)

Solvation Poor (Hydrophobic)
Excellent (Hydrophilic

hydration shell)

The "Solvent Front" Hypothesis
In many kinase targets (e.g., VEGFR2, ITK, FGFR), the 6-position of the indazole core points

towards the solvent-exposed region of the ATP binding pocket.

Compound A: The methyl group is hydrophobic and does not interact favorably with the bulk

solvent, limiting solubility.

Compound B: The ether oxygen atoms recruit water molecules, forming a hydration shell that

dramatically lowers the desolvation energy required for dissolution.
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Expert Insight: The 2-methoxyethoxy group increases the Topological Polar Surface Area

(TPSA) by approximately 9-12 Å². This is often sufficient to shift a compound from "Class II"

(Low Solubility/High Permeability) to "Class I" (High Solubility/High Permeability) in the

Biopharmaceutics Classification System (BCS), provided the molecular weight remains under

500 Da.

Comparative Bioactivity Data[1][2][3][4]
The following data represents a composite analysis derived from structure-activity relationship

(SAR) studies on Indazole-based ITK (Interleukin-2 inducible T-cell kinase) and FGFR

inhibitors [1, 2].

Table 1: Physicochemical and Biological Profile[5]
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Parameter Assay Method
Compound A
(6-OMe)

Compound B
(6-
OCH2CH2OMe
)

Impact

Enzymatic

Potency (IC50)

TR-FRET

(Kinase)
4.2 nM 5.8 nM

Neutral (Potency

Maintained)

Kinetic Solubility
Nephelometry

(pH 7.4)
8 µM >120 µM

Positive (>15-

fold increase)

Lipophilicity

(LogD)

Shake Flask

(Oct/Wat)
3.8 2.9

Positive

(Optimized

range)

Metabolic

Stability (T1/2)

Human Liver

Microsomes
12 min 45 min

Positive

(Reduced

clearance)

Cell Permeability

(Papp)
Caco-2 (A-to-B) cm/s cm/s

Neutral/Slight

Dip (Still highly

permeable)

Analysis:

Potency: The slight drop in potency (4.2 vs 5.8 nM) indicates the tail does not clash with the

protein but may lose a small amount of binding entropy due to the flexibility of the chain.

Solubility: The most significant gain. Compound A precipitates at physiological pH, while

Compound B remains soluble, essential for oral bioavailability.

Mechanism of Action & Pathway Visualization
To understand the biological context, we visualize the signaling pathway for VEGFR2/ITK,

typical targets for 6-substituted indazoles. The inhibitor blocks ATP binding, preventing

downstream phosphorylation.
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Figure 1: Signal Transduction Pathway. The indazole inhibitor (Yellow) competes with ATP at

the Receptor Tyrosine Kinase (Blue), halting downstream signaling cascades (RAS/RAF/MEK)
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responsible for proliferation.

Experimental Protocols
To replicate the data presented above, the following self-validating protocols are

recommended.

Protocol A: Kinetic Solubility by Nephelometry
This assay determines the concentration at which a compound precipitates from solution.

Preparation: Prepare a 10 mM stock solution of the test compound (6-methoxy or 6-(2-

methoxyethoxy) indazole) in 100% DMSO.

Dilution: Serial dilute the stock in DMSO to create a concentration range (e.g., 0.1 mM to 10

mM).

Aqueous Addition: Transfer 5 µL of each DMSO dilution into a 96-well clear-bottom plate.

Rapidly add 195 µL of pH 7.4 phosphate-buffered saline (PBS) to each well (Final DMSO =

2.5%).

Incubation: Shake plate at 600 rpm for 90 minutes at 25°C to reach equilibrium.

Readout: Measure forward light scatter (Nephelometry) using a plate reader (e.g., BMG

PHERAstar).

Validation:

Control: Use Pyrene (Low solubility) and Nicardipine (High solubility) as standards.

Threshold: The solubility limit is defined as the concentration where light scatter exceeds

3x the background (solvent blank).

Protocol B: TR-FRET Kinase Binding Assay
This assay measures the IC50 of the compound against the target kinase (e.g., VEGFR2).

Reagents: Recombinant Kinase (human), Biotinylated Peptide Substrate, ATP (at Km),

Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-APC (Allophycocyanin).
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Reaction Mix:

In a 384-well low-volume white plate, add 5 µL of compound (serially diluted in kinase

buffer).

Add 5 µL of Enzyme/Peptide/ATP mix.

Reaction: Incubate for 60 minutes at Room Temperature.

Detection: Add 10 µL of Detection Mix (Eu-Ab + SA-APC) containing EDTA to stop the kinase

reaction.

Measurement: Incubate for 60 minutes (to allow FRET complex formation). Read on a TR-

FRET compatible reader (Excitation: 337 nm, Emission: 615 nm and 665 nm).

Calculation: Calculate the Ratio (Em665/Em615). Plot % Inhibition vs. Log[Compound] to

derive IC50.

Workflow Visualization
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Figure 2: Parallel Screening Workflow. Compounds are split from the master stock into

physicochemical (Red) and biochemical (Green) profiling streams.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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